Cas no 1704939-32-1 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid
• CAS No: 1704939-32-1
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 6378191
• PubChem ID: 92176759
• Update Time: 2025-08-02

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid
• EN300-1163273
• 1704939-32-1

• Inchi： 1S/C17H16ClNO4/c18-14-8-4-7-13(9-14)15(10-16(20)21)19-17(22)23-11-12-5-2-1-3-6-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)/t15-/m0/s1
• InChI Key： DADVQFSAHSUUBV-HNNXBMFYSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.0767857g/mol
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid (CAS No. 1704939-32-1): A Comprehensive Overview

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid (CAS No. 1704939-32-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral amino acid derivative with a unique structural configuration that makes it a valuable candidate for various biological and therapeutic applications.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid consists of a propanoic acid backbone with a benzyloxycarbonyl (Cbz) protected amino group and a 3-chlorophenyl substituent. The presence of the chiral center at the 3-position imparts enantiomeric specificity, which is crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid in various biological systems. One notable area of research is its role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the biosynthesis of fatty acids, suggesting its potential as a therapeutic agent for metabolic disorders such as obesity and diabetes.

Another area of interest is the compound's ability to modulate protein-protein interactions. Research conducted at the University of California, San Francisco, revealed that (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid can disrupt specific protein-protein interactions that are critical for the function of certain signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases characterized by aberrant signaling, such as cancer and neurodegenerative disorders.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. A recent paper in Organic Letters described a highly enantioselective synthesis route using a chiral phosphoric acid catalyst, achieving excellent yields and enantiomeric excesses.

In addition to its synthetic accessibility, the stability and solubility properties of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid are also important considerations for its practical applications. Studies have shown that this compound exhibits good stability under physiological conditions and can be formulated into various dosage forms, including oral tablets and injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

The potential applications of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound has been used as a tool to probe specific biological processes and pathways. For example, researchers at Harvard University have utilized this compound to study the regulation of lipid metabolism in cellular models, providing insights into the mechanisms underlying metabolic diseases.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(3-chlorophenyl)propanoic acid (CAS No. 1704939-32-1) is a versatile and promising compound with significant potential in both research and therapeutic applications. Its unique structural features, coupled with its biological activity and favorable pharmacological properties, make it an exciting candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.